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Compound of Interest

Compound Name: 6-Nitroindazole

Cat. No.: B021905 Get Quote

For researchers, scientists, and drug development professionals, understanding the solubility

of 6-nitroindazole is paramount for its effective application in various experimental and

developmental settings. This technical guide provides a comprehensive overview of the

solubility of 6-nitroindazole in dimethyl sulfoxide (DMSO) and other common laboratory

solvents, details relevant experimental protocols, and visualizes its role in biological pathways.

Core Concepts: Solubility Profile of 6-Nitroindazole
6-Nitroindazole presents as a pale yellow to orange crystalline solid.[1] Its solubility is a critical

factor in its utility as a research tool, particularly in its well-established role as a nitric oxide

synthase (NOS) inhibitor.[1]

General solubility observations indicate that 6-nitroindazole is sparingly soluble in water but

demonstrates greater solubility in organic solvents such as ethanol and DMSO.[1] One source

notes a "very faint turbidity in hot Methanol," suggesting limited solubility even at elevated

temperatures in some alcohols.[2][3] A quantitative, albeit non-specific, aqueous solubility has

been reported as >24.5 µg/mL at a pH of 7.4.[4] While specific quantitative data for 6-
nitroindazole in a range of organic solvents is not readily available in the reviewed literature,

information from patents indicates its dissolution in N,N-dimethylformamide (DMF) for synthetic

purposes. For example, one procedure describes dissolving 45.08 kg of 6-nitroindazole in 228

kg of DMF.

Quantitative Solubility Data
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Due to the limited availability of precise, quantitative solubility data for 6-nitroindazole across a

range of solvents and temperatures, we present data for a structurally similar compound, 3-

methyl-6-nitroindazole. This data, sourced from a comprehensive study, can serve as a

valuable proxy to understand the general solubility trends of 6-nitroindazole. It is important to

note that the methyl group in the 3-position may influence the crystal lattice energy and

solvation properties, and therefore, these values should be considered as an estimation for 6-
nitroindazole.

The following table summarizes the mole fraction solubility (x) of 3-methyl-6-nitroindazole in

various pure solvents at temperatures ranging from 278.15 K to 328.15 K.
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Tempe
rature
(K)

N,N-
Dimeth
ylform
amide
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ydrofu
ran
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Aceton
e

Ethyl
Acetat
e

Ethano
l

Aceton
itrile

n-
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nol

Water

278.15 0.04892 0.01235 0.00987 0.00562 0.00345 0.00218 0.00198
0.00002

1

283.15 0.05987 0.01562 0.01234 0.00715 0.00432 0.00278 0.00251
0.00002

9

288.15 0.07281 0.01954 0.01521 0.00898 0.00531 0.00345 0.00312
0.00003

8

293.15 0.08792 0.02421 0.01854 0.01112 0.00645 0.00421 0.00381
0.00004

9

298.15 0.10542 0.02978 0.02241 0.01354 0.00778 0.00512 0.00463
0.00006

2

303.15 0.12551 0.03634 0.02698 0.01632 0.00931 0.00618 0.00559
0.00007

8

308.15 0.14832 0.04401 0.03211 0.01951 0.01105 0.00741 0.00671
0.00009

7

313.15 0.17401 0.05289 0.03789 0.02315 0.01302 0.00882 0.00799
0.00012

1

318.15 0.20272 0.06312 0.04442 0.02728 0.01524 0.01043 0.00945
0.00014

9

323.15 0.23461 0.07481 0.05178 0.03195 0.01773 0.01225 0.01111
0.00018

3

328.15 0.26982 0.08809 0.06001 0.03719 0.02052 0.01431 0.01298
0.00022

4

Data for 3-methyl-6-nitroindazole, presented as a mole fraction (x). Sourced from a study by

Wang et al. (2019) in the Journal of Chemical & Engineering Data.[5]
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As illustrated by the data for the methylated analog, solubility is highest in the polar aprotic

solvent DMF and lowest in water, with intermediate solubilities in other organic solvents. The

solubility consistently increases with a rise in temperature.

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure. The isothermal shake-

flask method is a widely accepted and reliable technique for measuring the solubility of a solid

compound in a liquid solvent.

Isothermal Shake-Flask Method
Objective: To determine the equilibrium solubility of a solid solute in a specific solvent at a

constant temperature.

Materials and Equipment:

6-Nitroindazole (or analog)

Selected solvent (e.g., DMSO, ethanol)

Analytical balance

Sealed glass vials or flasks

Constant temperature shaker bath

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of the solid 6-nitroindazole to a known volume or mass

of the solvent in a sealed vial. The presence of excess solid is crucial to ensure that a

saturated solution is achieved.
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Equilibration: Place the vials in a constant temperature shaker bath and agitate for an

extended period (typically 24-72 hours) to allow the system to reach equilibrium. The

temperature of the bath should be precisely controlled.

Phase Separation: After the equilibration period, cease agitation and allow the vials to stand

undisturbed in the temperature-controlled bath for several hours to permit the undissolved

solid to settle.

Sampling: Carefully withdraw a sample of the supernatant using a syringe and immediately

filter it through a syringe filter to remove any suspended solid particles. This step should be

performed at the same temperature as the equilibration to prevent any temperature-induced

changes in solubility.

Analysis: Determine the concentration of 6-nitroindazole in the filtered, saturated solution

using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

Calculation: Calculate the solubility from the measured concentration. The solubility can be

expressed in various units, such as g/L, mg/mL, or mole fraction, with appropriate

conversions.
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Experimental workflow for solubility determination.

Visualization of Biological Activity: NOS Inhibition
6-Nitroindazole is recognized as a potent inhibitor of nitric oxide synthase (NOS), an enzyme

responsible for the production of nitric oxide (NO), a critical signaling molecule in various

physiological processes. The inhibition of NOS by 6-nitroindazole is a key aspect of its utility

in research, particularly in studies related to neurobiology and cardiovascular health.

The following diagram illustrates the canonical nitric oxide signaling pathway and the point of

inhibition by 6-nitroindazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Solubility Landscape of 6-Nitroindazole:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021905#solubility-of-6-nitroindazole-in-dmso-and-
other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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